1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde is a bicyclic aldehyde characterized by a cyclopentane core substituted with a methyl group at position 2 and a cyclobutylmethyl group at position 1, terminated by a carbaldehyde functional group. The cyclobutylmethyl substituent introduces ring strain due to cyclobutane’s planar geometry, while the methylcyclopentane backbone provides moderate conformational flexibility. The aldehyde group enhances reactivity, enabling participation in condensation or nucleophilic addition reactions .
Properties
Molecular Formula |
C12H20O |
|---|---|
Molecular Weight |
180.29 g/mol |
IUPAC Name |
1-(cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde |
InChI |
InChI=1S/C12H20O/c1-10-4-3-7-12(10,9-13)8-11-5-2-6-11/h9-11H,2-8H2,1H3 |
InChI Key |
CSPUDNWPVVSZTD-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCC1(CC2CCC2)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde typically involves multi-step organic reactions. One common method is the alkylation of cyclopentane derivatives followed by formylation. The reaction conditions often require the use of strong bases and controlled temperatures to ensure the desired substitution and functionalization.
Industrial Production Methods: Industrial production of this compound may involve catalytic processes to enhance yield and efficiency. The use of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, is a notable method for synthesizing complex organic molecules, including 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde .
Chemical Reactions Analysis
Types of Reactions: 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The cyclobutylmethyl group can participate in substitution reactions, particularly under acidic or basic conditions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Acidic or basic catalysts.
Major Products:
Oxidation: 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carboxylic acid.
Reduction: 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-methanol.
Scientific Research Applications
1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde has diverse applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This interaction can modulate various biochemical pathways, making the compound of interest in medicinal chemistry .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Molecular Properties
Below is a comparative analysis of structurally related compounds, focusing on substituents, ring systems, and functional groups:
Research Findings and Patent Context
- Synthetic Methods : While direct synthesis data for the target compound is absent, and describe methods for cyclobutylmethyl-containing compounds, such as amidation and oxidation. These processes may apply to the target compound’s synthesis, particularly for introducing the carbaldehyde group .
- Pharmacological Potential: Structural analogs like CUMYL-CBMICA () highlight the role of cyclobutylmethyl groups in psychoactive substances, suggesting that the target compound’s activity could vary significantly based on substituent modifications .
Biological Activity
1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde is a chemical compound with the molecular formula . It is characterized by its unique structure, which includes a cyclobutyl group and a methylcyclopentane moiety. This compound has garnered interest in various fields, particularly in biological research due to its potential bioactive properties.
| Property | Value |
|---|---|
| Molecular Formula | C11H18O |
| Molecular Weight | 178.26 g/mol |
| IUPAC Name | 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde |
| CAS Number | Not Available |
| SMILES | CC1(CC(C1)C(=O)C)CC2CC2 |
The biological activity of 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde is primarily linked to its interaction with various biological targets, including enzymes and receptors. The aldehyde functional group can participate in nucleophilic addition reactions, potentially leading to enzyme inhibition or modulation of protein-ligand interactions.
Enzyme Inhibition Studies
Research indicates that compounds similar to 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde exhibit enzyme inhibitory properties. For example, studies have shown that aldehydes can inhibit enzymes such as:
- Aldose Reductase : Involved in glucose metabolism, inhibition can lead to therapeutic effects in diabetic complications.
- Cholinesterase : Inhibition can enhance cholinergic signaling, relevant for Alzheimer's disease treatment.
Case Study 1: Aldose Reductase Inhibition
A study investigated the inhibitory effects of various aldehydes on aldose reductase activity. Results showed that certain structural modifications enhanced inhibitory potency, suggesting that compounds with similar structures to 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde could be effective in reducing diabetic complications.
Case Study 2: Cholinesterase Activity
In another study, the effects of cycloalkyl aldehydes on cholinesterase activity were evaluated. Results indicated that these compounds could significantly inhibit cholinesterase, leading to increased acetylcholine levels in synaptic clefts. This suggests potential applications in treating neurodegenerative diseases.
Pharmacological Potential
Preliminary pharmacological studies suggest that 1-(Cyclobutylmethyl)-2-methylcyclopentane-1-carbaldehyde may possess:
- Antioxidant Properties : Compounds with aldehyde groups often exhibit antioxidant activity, which can protect cells from oxidative stress.
- Anti-inflammatory Effects : Research indicates that similar compounds can modulate inflammatory pathways, suggesting potential therapeutic applications.
Toxicology and Safety
Limited toxicological data are available for this specific compound. However, general safety assessments for similar aldehydes indicate low acute toxicity but potential irritative effects on skin and mucous membranes. Further studies are necessary to establish a comprehensive safety profile.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
